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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals mitigate off-target
effects during their Azure Bicep deployments. In the context of Infrastructure as Code (laC),
"off-target effects" refer to unintended or unexpected consequences of deploying or modifying
your Azure resources using Bicep. These can range from deployment failures to the creation of
misconfigured or insecure resources.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of Bicep deployment failures?

Al: Bicep deployments can fail for a variety of reasons, often stemming from issues within the
Bicep code or the Azure environment itself. The most common causes include:

o Syntax Errors: Simple mistakes in the Bicep syntax, such as a missing comma or incorrect
function usage, can prevent a deployment from starting.[1]

o Resource Dependencies: If the dependencies between resources are not correctly defined,
Azure may attempt to create a resource before its required dependency is available, leading
to a failure.[1]

o Parameter Mismatches: Errors can occur if the parameters defined in your Bicep file do not
match the values provided during deployment in terms of name, type, or value.[1]
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« Insufficient Permissions: The identity performing the deployment may lack the necessary
permissions to create, modify, or delete resources in the specified scope.[1]

e Azure Resource Limits: Deployments can fail if they attempt to create resources that would
exceed your Azure subscription's quotas for a particular resource type (e.g., number of VMs,
storage accounts).[1]

o API Version Incompatibility: Using an outdated API version for a resource in your Bicep file
can lead to failures, as the specified properties may no longer be supported.[1][2]

o Resource Conflicts: Attempting to create a resource with a name that already exists in a
conflicting state or is locked can cause a deployment error.[1]

Q2: How can | preview the changes my Bicep file will make before deploying?

A2: To prevent unintended changes, you can use the "what-if" operation. This command
analyzes your Bicep file and the current state of your Azure environment to provide a detailed
report of the resources that will be created, modified, or deleted. The what-if operation does not
make any actual changes to your resources.[3] You can run this operation using Azure CLI or
Azure PowerShell.[3]

Q3: What is "idempotency” in Bicep and why does it sometimes seem to fail?

A3: Idempotency is the principle that deploying the same Bicep file multiple times should result
in the same resource state, without causing errors on subsequent runs. Bicep itself is
declarative and aims for idempotency. However, issues with idempotency are often not with
Bicep itself, but with how the underlying Azure resource providers handle updates.[4] For
example, some resources may not allow certain properties to be modified after creation,
leading to a failed deployment on the second run. In other cases, a resource provider might
have a bug that causes non-idempotent behavior.[4][5]

Q4: How can | manage sensitive information like passwords and keys in my Bicep files?

A4: To avoid exposing secrets in your source code, you should never hardcode them in your
Bicep files.[6] Instead, use the @secure() decorator for string or object parameters that contain
sensitive data. This ensures that the values are not logged or stored in the deployment history.
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[6] For passing these secure values during deployment, you can use a separate parameters file
(and add it to your .gitignore) or pass them directly via the command line.[6]

Troubleshooting Guides

Issue: Deployment Fails with "Resource Not Found"
Error

This error typically occurs when your Bicep template references a resource that does not exist
or that it cannot access.

Troubleshooting Steps:

Verify Resource Existence: Ensure that the resource you are referencing (e.g., a virtual
network, storage account) already exists in the specified resource group and subscription.

o Check for Typos: Double-check the symbolic name and any resource IDs used in your Bicep
file for typographical errors.

o Dependency Management: If the resource is being created in the same Bicep file, ensure
you are using implicit dependencies by referencing the resource's symbolic name. Avoid
using the reference() and resourceld() functions when possible, as symbolic names create a
more robust dependency chain.[7]

e Cross-Scope Deployment: If the resource exists in a different resource group or subscription,
ensure you are using the existing keyword with the correct scope to reference it.

Issue: Deployment Fails Due to a "Conflict"

A conflict error usually indicates that you are trying to perform an operation on a resource that
is in a state that does not allow that operation.

Troubleshooting Steps:

e Concurrent Deployments: Check if there are other deployments targeting the same resource
group that are currently in progress. Wait for the concurrent deployment to complete before
retrying.[8]
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» Resource State: Some operations are only allowed when a resource is in a specific state.
For example, resizing a virtual machine disk may only be possible when the VM is
deallocated.[8]

e ldempotency Issues: As mentioned in the FAQ, some resources may not handle updates
gracefully. If you are redeploying a template with changes, you may need to manually delete
and recreate the resource.

Mitigating Off-Target Effects: Best Practice
Protocols

To minimize the risk of unintended consequences, follow these best practice protocols when
developing and deploying your Bicep files.

Protocol 1: Pre-Deployment Validation and Testing

Objective: To catch errors and unintended changes before they are applied to your Azure
environment.

Methodology:

 Linting: Use the Bicep linter to check your code for syntax errors and violations of best
practices. The linter is integrated into the Bicep extension for Visual Studio Code and can
also be run from the command line.[9][10]

» Validation: Before executing a deployment, use the az deployment group validate (Azure
CLI) or Test-AzResourceGroupDeployment (Azure PowerShell) command to perform a
preflight validation. This checks for errors that would block the deployment from starting.[11]

o What-If Analysis: As a final pre-deployment step, run the what-if operation to get a detailed
preview of the changes that will be made to your environment.[3]

Protocol 2: Secure Parameter Handling

Objective: To prevent the exposure of sensitive data in your Bicep deployments.

Methodology:
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« |dentify Sensitive Parameters: Review your Bicep file and identify all parameters that will
handle sensitive information, such as passwords, API keys, and connection strings.

o Apply the @secure() Decorator: For each sensitive parameter, add the @secure() decorator
on the line above the parameter declaration.

o Externalize Secret Values: Do not provide default values for secure parameters in your
Bicep file. Instead, pass the values at deployment time using one of the following methods:

o A separate .json parameters file that is excluded from source control.
o Directly through the command line.

o By referencing a secret from an Azure Key Vault.

Quantitative Data Summary: Common Bicep Linter

Rules
Rule Name Description Default Level
Checks for parameters that are
no-unused-params declared but not used in the Warning

Bicep file.

Checks for variables that are ]
no-unused-vars Warning
declared but not used.

Checks for hardcoded

environment URLs and )
no-hardcoded-env-urls ) Warning

recommends using the

environment() function instead.

Checks for secure parameters
secure-parameter-default Error
that have a default value.

Recommends that the
resourceGroup().location or

no-loc-expr-outside-params deployment().location Warning
expressions are only used as

default values for parameters.
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This table summarizes a selection of common Bicep linter rules that can help prevent off-target
effects by enforcing coding standards.

Visualizations
Diagram: Bicep Pre-Deployment Workflow

This diagram illustrates the recommended workflow to follow before deploying a Bicep file to
mitigate off-target effects.

Click to download full resolution via product page
Caption: Bicep Pre-Deployment Best Practice Workflow.

Diagram: Bicep Implicit vs. Explicit Dependencies

This diagram illustrates the logical relationship between implicit and explicit dependencies in
Bicep.
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Implicit Dependency (Recommended) Explicit Dependency (Avoid if Possible)

App Service Virtual Machine
(appService) (vm)
l
appService.properties.storageAccountld = storageAccount.id IdependsOn: [vnet]

Storage Account Virtual Network

(storageAccount)

(vnet)

Click to download full resolution via product page

Caption: Comparison of Bicep Dependency Types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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